Cas no 100501-62-0 (Ethyl 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate)

• Product Name: Ethyl 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate
• CAS No: 100501-62-0
• MF: C₁₄H₁₂F₃NO₃
• MW: 299.24519443512
• MDL: MFCD00276022
• CID: 62157
• PubChem ID: 160871074
• Update Time: 2024-11-04

Ethyl 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 1-Ethyl-6,7,8-trifluoro-4-oxohydroquinone-3-carboxylic acid ethyl ester
• Ethyl 1-Ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate
• 1-Ethyl-6,7,8-trifluoro-1,4-dihydro -4-oxohydroquinoline-3-carboxylic acid ethyl ester
• 1-Ethyl-6,7,8-Trifluoro-4-Oxohydroquinoline-3-carboxylic Acid Ethyl Ester
• Ethyl 1-Ethyl-6,7,8-Trifluoro-1,4-Dihydro-4-Oxoquinoline-3-Carboxylate
• 1-Ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester
• ethyl 1-ethyl-6,7,8-trifluoro-4-oxoquinoline-3-carboxylate
• 1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylicacid ethyl ester
• Ethyl 1-Ethyl-6,7,8-Trifluoro-1,4-Dihydro-4-Oxoquinoline-3-Carboxylate (Dry wt.), May Cont. up to 5% Water
• ETHYL 1-ETHYL-6,7,8-TRIFLUORO-1,4-DIHYDRO-4-OXOQUINOLINE-3
• FT-0642424
• MFCD00276022
• CS-0205507
• DTXSID80408707
• 1-ethyl-1,4-dihydro-6,7,8-trifluoro-4-oxo-3-quinolinecarboxylic acid, ethyl ester
• EC 405-880-3
• Ethyl-6,7,8-trifluoro-N-ethyl-2,5-thihydro-4-oxo-3-quinoline carboxylate
• D90577
• Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate, 97%
• SCHEMBL6756451
• 100501-62-0
• AKOS015914669
• BCP12624
• LWLLHOVWIFISMG-UHFFFAOYSA-N
• 3-Quinolinecarboxylic acid, 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-, ethyl ester
• A800219
• Ethyl1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• ETHYL 1-ETHYL-6,7,8-TRIFLUORO-1,4-DIHYDRO-4-OXOQUINOLINE-3-CARBOXYLATE;Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• E0888
• J-000150
• SB68603
• NS00008976
• AS-73961
• DB-019172
• Ethyl 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate

• MDL： MFCD00276022
• Inchi： 1S/C14H12F3NO3/c1-3-18-6-8(14(20)21-4-2)13(19)7-5-9(15)10(16)11(17)12(7)18/h5-6H,3-4H2,1-2H3
• InChI Key： LWLLHOVWIFISMG-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2C(C(C(=O)OCC)=CN(CC)C=21)=O)F)F

Computed Properties

• Exact Mass: 299.07700
• Monoisotopic Mass: 299.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 205.0 to 209.0 deg-C
• Boiling Point: 392.3±42.0 °C at 760 mmHg
• Flash Point: 191.0±27.9 °C
• Refractive Index: 1.519
• PSA: 48.30000
• LogP: 2.61540
• Solubility: Not determined

Ethyl 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H412
• Warning Statement： P261-P272-P273-P280-P302+P352+P333+P313+P362+P364-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 43-52/53
• Safety Instruction： S24-S37-S61
• Hazardous Material Identification：
• Risk Phrases：R43; R52/53
• Safety Term：S24;S37;S61
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones